Human PTHrP-(1-36)

PTH1R pharmacology ligand potency HHM modeling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C191H305N59O52
Molecular Weight 4260 g/mol
Cat. No. B15603678
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHuman PTHrP-(1-36)
Molecular FormulaC191H305N59O52
Molecular Weight4260 g/mol
Structural Identifiers
InChIInChI=1S/C191H305N59O52/c1-25-99(17)149(184(297)217-104(22)155(268)220-122(54-59-144(259)260)165(278)246-151(101(19)27-3)186(299)242-135(77-113-84-207-92-216-113)180(293)250-153(106(24)253)187(300)218-105(23)156(269)221-123(55-60-145(261)262)166(279)249-152(188(301)302)102(20)28-4)247-179(292)128(70-97(13)14)233-174(287)132(74-110-81-204-89-213-110)239-175(288)133(75-111-82-205-90-214-111)237-170(283)127(69-96(11)12)231-171(284)130(72-108-44-33-30-34-45-108)235-172(285)129(71-107-42-31-29-32-43-107)234-161(274)118(50-41-65-210-191(201)202)224-159(272)116(48-39-63-208-189(197)198)223-160(273)117(49-40-64-209-190(199)200)225-167(280)124(66-93(5)6)232-178(291)137(79-147(265)266)240-163(276)120(52-57-141(196)255)228-185(298)150(100(18)26-2)248-182(295)139(87-252)243-158(271)115(47-36-38-62-193)219-142(256)85-211-157(270)114(46-35-37-61-192)222-177(290)136(78-146(263)264)241-176(289)134(76-112-83-206-91-215-112)238-169(282)126(68-95(9)10)230-168(281)125(67-94(7)8)229-162(275)119(51-56-140(195)254)226-173(286)131(73-109-80-203-88-212-109)236-164(277)121(53-58-143(257)258)227-181(294)138(86-251)244-183(296)148(98(15)16)245-154(267)103(21)194/h29-34,42-45,80-84,88-106,114-139,148-153,251-253H,25-28,35-41,46-79,85-87,192-194H2,1-24H3,(H2,195,254)(H2,196,255)(H,203,212)(H,204,213)(H,205,214)(H,206,215)(H,207,216)(H,211,270)(H,217,297)(H,218,300)(H,219,256)(H,220,268)(H,221,269)(H,222,290)(H,223,273)(H,224,272)(H,225,280)(H,226,286)(H,227,294)(H,228,298)(H,229,275)(H,230,281)(H,231,284)(H,232,291)(H,233,287)(H,234,274)(H,235,285)(H,236,277)(H,237,283)(H,238,282)(H,239,288)(H,240,276)(H,241,289)(H,242,299)(H,243,271)(H,244,296)(H,245,267)(H,246,278)(H,247,292)(H,248,295)(H,249,279)(H,250,293)(H,257,258)(H,259,260)(H,261,262)(H,263,264)(H,265,266)(H,301,302)(H4,197,198,208)(H4,199,200,209)(H4,201,202,210)/t99-,100-,101-,102-,103-,104-,105-,106+,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,148-,149-,150-,151-,152-,153-/m0/s1
InChIKeyNNRMZXDHMCWWRV-RHBZDGMUSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Human PTHrP-(1-36) Procurement Guide: What Scientific Buyers Need to Know About This PTH/PTHrP Receptor Ligand


Human PTHrP-(1-36) is a synthetic peptide comprising the N-terminal 36 amino acids of human parathyroid hormone-related protein (PTHrP), a secretory form considered to represent the authentic amino-terminal fragment released from tumors in humoral hypercalcemia of malignancy (HHM) . It binds to and activates the type 1 parathyroid hormone receptor (PTH1R/PTHR), the same G protein-coupled receptor utilized by parathyroid hormone (PTH), to regulate calcium homeostasis, bone metabolism, and renal phosphate handling [1]. With a molecular weight of approximately 4259.8 Da (formula C₁₉₁H₃₀₅N₅₉O₅₂) and CAS registry number 172867-62-8, this research-grade peptide is employed across osteoporosis, HHM, hyperparathyroidism, and beta-cell biology investigations .

Model Context HHM, hyperparathyroidism, and calcium homeostasis research models
Target Engagement PTH1R/PTHR ligand with full equipotency to PTH(1-34) in human infusion studies
Distinctive Profile Transient cAMP signaling kinetics and restricted osteoblast transcriptomic footprint

Why PTHrP-(1-36) Cannot Be Replaced by PTHrP-(1-34), PTH-(1-34), or Abaloparatide in Research Procurement


Although PTHrP-(1-36), PTHrP-(1-34), PTH-(1-34) (teriparatide), and abaloparatide all target the same PTH1R, their in vivo potency, signaling kinetics, transcriptomic effects, and bone-remodeling profiles diverge substantially. Critically, the shorter PTHrP-(1-34) fragment was found to be 3- to 10-fold less potent than PTH(1-34) in humans, whereas PTHrP-(1-36) is equipotent to PTH(1-34) — a potency discrepancy attributable to the two additional C-terminal residues (positions 35-36) that stabilize high-affinity receptor interactions [1]. Furthermore, PTHrP(1-36) produces transient cAMP signaling with a half-life of ~1 hour versus ~2 hours for PTH(1-34), engages a narrower osteoblast transcriptomic program, and uniquely uncouples bone formation from resorption in clinical studies — features that PTH(1-34) and abaloparatide do not replicate [2][3]. Substituting one peptide for another introduces uncontrolled variables in receptor pharmacology, gene expression readouts, and functional outcomes, rendering experimental results non-comparable across studies.

PTHrP(1-34) potency may differ
The 1-34 fragment shows 3- to 10-fold lower in vivo potency in humans; residues 35-36 stabilize high-affinity PTH1R interactions.
PTH(1-34) signaling profile may not transfer
PTH(1-34) produces sustained (~2 h) cAMP and broader transcriptomic changes, shifting resorption-coupled bone remodeling endpoints.
Abaloparatide mechanism differs
Abaloparatide has an intermediate transcriptomic and resorption profile; uncoupling of formation from resorption may not be reproduced.

Human PTHrP-(1-36): Head-to-Head Quantitative Evidence for Scientific Selection


PTHrP-(1-36) Versus PTHrP-(1-34): The Two C-Terminal Residues That Restore Full In Vivo Potency in Humans

In a controlled human infusion study, hPTHrP(1-34) was found to be qualitatively similar to but 3- to 10-fold less potent than hPTH(1-34) in elevating serum calcium and stimulating nephrogenous cAMP excretion [1]. In marked contrast, when hPTHrP(1-36) — the actual secretory form — was infused at identical molar doses (8 pmol/kg·h for 6 h) into 30 healthy subjects alongside hPTH(1-34), the two peptides appeared equivalent in potency across all measured parameters: serum ionized calcium, serum phosphorus, fractional excretion of phosphorus, tubular maximum for phosphorus, nephrogenous cAMP excretion, and suppression of endogenous PTH(1-84) [1]. The potency difference between PTHrP(1-34) and PTHrP(1-36) is therefore approximated at 3- to 10-fold in favor of the 1-36 fragment, attributable to the carboxyl-terminal residues 35-36 that participate in high-affinity contacts with the PTH1R extracellular domain [1][2].

In Vivo Potency vs PTHrP(1-34)
Head-to-head
~3- to 10-fold potency gain over PTHrP(1-34); equipotent to PTH(1-34) at 8 pmol/kg·h
Supports model-response context for calcemic and phosphaturic endpoints
Human infusion study, n=30; crossover design
PTH1R pharmacology ligand potency HHM modeling peptide fragment comparison

PTHrP-(1-36) Uncouples Bone Formation from Resorption in Postmenopausal Women, Whereas PTH(1-34) Activates Both Arms

In a 14-day study of 13 postmenopausal estrogen-deficient women receiving daily subcutaneous PTHrP-(1-36), markers of bone formation trended upward (as seen with PTH), but — in marked contrast to PTH-treated subjects — markers of bone resorption declined in a highly significant fashion, demonstrating an uncoupling of formation from resorption in favor of formation [1]. This uncoupling was confirmed in the 3-month PrOP randomized trial (n=105 postmenopausal women): PTH(1-34) at 20 μg/day increased the bone resorption marker CTX by 92% (p<0.005), whereas PTHrP(1-36) at 400 μg/day increased CTX by only 30% (p<0.05); correspondingly, the bone formation marker PINP increased by 171% with PTH(1-34) versus 46% and 87% for the two PTHrP(1-36) doses (400 and 600 μg/day) [2]. Despite these divergent effects on turnover markers, lumbar spine BMD increases were equivalent across all three groups, and total hip BMD increases reached significance only for the PTHrP(1-36) arms [2].

Bone Resorption Marker CTX
Head-to-head
CTX increase ~3-fold lower vs PTH(1-34) (30% vs 92%)
Supports uncoupling of bone formation from resorption in trial context
3-month PrOP trial, 105 postmenopausal women
bone turnover markers osteoporosis therapy anabolic window CTX PINP uncoupling

cAMP Signaling Duration: PTHrP(1-36) Produces a Transient ~1-Hour Response Versus ~2 Hours for PTH(1-34)

Using fluorescence resonance energy transfer (FRET)-based kinetic analyses in HEK293 cells expressing PTH1R, Dean et al. demonstrated that PTHrP(1-36) bound to the PTHR more slowly and dissociated from it more rapidly than did PTH(1-34). Critically, the cAMP signaling response capacity of PTHrP(1-36) decayed with a half-life (t₁/₂) of approximately 1 hour, compared to approximately 2 hours for PTH(1-34) [1]. This ~2-fold difference in cAMP duration was mechanistically linked to residue 5 divergence (His⁵ in PTHrP vs. Ile⁵ in PTH): PTH(1-34) has greater capacity to bind the G protein-uncoupled receptor conformation (R⁰) and can produce cumulatively greater signaling via R⁰→RG isomerization [1]. A complementary study further showed that PTHrP(1-36) action remains restricted to the cell surface during cAMP production, whereas PTH(1-34) traffics to internalized compartments and maintains a persistent, active PTHR–Gαₛ ternary complex, providing a subcellular mechanism for the differential signaling duration [2].

cAMP Signaling Duration
Head-to-head
~1 h
PTHrP(1-36) t₁/₂
~2 h
PTH(1-34) t₁/₂
Supports interpretation of transient vs sustained PTH1R signaling
FRET kinetic analysis in HEK293 cells
cAMP kinetics PTH1R signaling receptor conformation selectivity G protein coupling signaling duration

Osteoblast Transcriptomic Footprint: PTHrP(1-36) Regulates 117 Genes Versus 367 for PTH(1-34) and 179 for Abaloparatide

In the first comprehensive RNA-Seq comparison of all three clinically relevant PTH1R ligands, treatment of mouse calvarial osteoblasts with 1 nM peptide for 4 hours revealed that PTH(1-34) regulated 367 genes (194 unique), abaloparatide (ABL) regulated 179 genes (20 unique), and PTHrP(1-36) regulated 117 genes (15 unique), with only 83 genes shared among all three peptides [1]. Critically, the three peptides increased Vdr, Cited1, and Pde10a mRNAs in a pattern identical to Rankl — i.e., PTH(1-34) > ABL > PTHrP(1-36) — indicating a graded signaling intensity that correlates with each ligand's capacity to drive bone resorption [1]. In a separate mechanistic study, PTH(1-34) promoted a more robust cAMP response in primary calvarial osteoblasts than PTHrP(1-36) and ABL, causing greater activation of PKA and CREB, which in turn drove differential Rankl expression via SIK2/SIK3/CRTC3 signaling [2]. These data demonstrate that PTHrP(1-36) produces the narrowest and least resorption-associated transcriptomic signature among the three peptides.

Osteoblast Transcriptomic Footprint
Head-to-head
PTHrP(1-36) regulates ~3.1-fold fewer genes vs PTH(1-34) (117 vs 367)
Supports pathway-response interpretation for narrower transcriptomic signature
Mouse calvarial osteoblasts, RNA-Seq, 1 nM, 4 h
osteoblast transcriptomics RNA-Seq Rankl regulation gene expression PTH analog selectivity

PTHrP(1-36) Enhances Human Beta-Cell Proliferation ~3-Fold and Augments Glucose-Stimulated Insulin Secretion

In human islet studies, overexpression of PTHrP caused a significant approximately threefold increase in human beta-cell proliferation, and the PTHrP(1-36) peptide alone was sufficient to increase replication as well as expression of the late G1/S cell-cycle proteins cyclin E and cdk2 [1]. Notably, PTHrP(1-36) (100 nM, 30 min) also enhanced glucose-stimulated insulin secretion (GSIS) in human islets [1][2]. At the same concentration (100 nM, 24 h), PTHrP(1-36) increased human beta-cell proliferation [2]. In a separate cell system, PTHrP(1-36) increased intracellular calcium in human epidermal keratinocytes with an EC₅₀ of 0.05 nM, and induced a rapid Ca²⁺ response in mouse UMR 106 osteoblast-like cells with an EC₅₀ of 1 nM [2]. While no direct head-to-head beta-cell comparison with PTH(1-34) or abaloparatide has been reported using identical human islet protocols, the beta-cell proliferative and insulinotropic activities of PTHrP(1-36) are well-characterized and represent a distinctive application domain not established for the other PTH1R ligands at comparable concentrations.

Beta-Cell Proliferation & GSIS
Class-level
~3-fold increase in human beta-cell proliferation; enhanced GSIS at 100 nM
Reported cell-model endpoint context; comparator data for PTH(1-34) and ABL absent
Data to verify; no direct head-to-head human islet study
beta-cell biology diabetes research islet proliferation insulin secretion PTH1R in pancreas

Anticalciuric Renal Effect: PTHrP(1-36) Reduces Fractional Calcium Excretion by ~50% Versus Calcium-Loaded Controls

In a direct 46-hour continuous-infusion head-to-head study in healthy human volunteers, both hPTH(1-34) and hPTHrP(1-36) infused at 8 pmol/kg·h produced similar anticalciuric effects, reducing fractional calcium excretion (FeCa) to approximately 3.5% — roughly 50% below the FeCa value of 6.5% observed in subjects rendered similarly hypercalcemic by calcium infusion alone [1]. This demonstrates that PTHrP(1-36) actively promotes renal tubular calcium reabsorption, a finding first shown by Everhart-Caye et al., who reported that hPTHrP(1-36) reduced fractional excretion of calcium in healthy subjects during 6-hour infusions, establishing anticalciuric activity as a feature of the 1-36 fragment [2]. This anticalciuric property is functionally significant for HHM modeling, as it indicates that PTHrP(1-36)-driven hypercalcemia results not solely from osteoclastic bone resorption but also from enhanced renal calcium conservation — a dual mechanism that PTHrP(1-34) does not replicate at comparable potency.

Anticalciuric Renal Effect
Head-to-head
~50%
FeCa reduction vs hypercalcemic controls (3.5% vs 6.5%)
Supports renal calcium handling endpoint context in HHM models
46 h continuous infusion, healthy volunteers
renal calcium handling HHM pathophysiology fractional calcium excretion anticalciuresis PTH1R kidney

Optimal Research and Industrial Application Scenarios for Human PTHrP-(1-36) Based on Quantitative Differentiation Evidence


Humoral Hypercalcemia of Malignancy (HHM) In Vivo Modeling

PTHrP(1-36) — and not PTHrP(1-34) — should be used for HHM animal models or human volunteer infusion studies because it is the authentic secretory fragment with full in vivo potency [1]. At 8 pmol/kg·h, PTHrP(1-36) is equipotent to PTH(1-34) on calcemic, phosphaturic, and nephrogenous cAMP endpoints, whereas PTHrP(1-34) is 3- to 10-fold less potent [1]. Furthermore, PTHrP(1-36) reproduces the anticalciuric renal effect (FeCa reduction to ~3.5% from 6.5% in hypercalcemic controls), confirming that tubular calcium reabsorption contributes to HHM hypercalcemia — a mechanistic feature not replicable with the 1-34 fragment [2].

Selective Bone Anabolic Agent Research (Formation–Resorption Uncoupling Studies)

For osteoporosis research focused on the 'anabolic window' — the period during which bone formation is stimulated before resorption catches up — PTHrP(1-36) provides a unique pharmacological tool. In the 14-day Plotkin study, PTHrP(1-36) increased bone formation markers while decreasing resorption markers, an uncoupling not seen with PTH(1-34) [3]. In the 3-month PrOP trial, PTHrP(1-36) at 400 μg/day increased CTX (resorption) by only 30% versus 92% for PTH(1-34), while producing equivalent lumbar spine BMD gains and significant hip BMD increases that PTH(1-34) did not achieve [4]. Investigators studying pure or near-pure bone anabolic mechanisms should select PTHrP(1-36) over PTH(1-34) or abaloparatide.

PTH1R Signaling Kinetics and Conformational Selectivity Pharmacology

For receptor pharmacology studies examining the relationship between ligand binding mode, receptor conformation, and signaling duration, PTHrP(1-36) is the definitive transient-signaling PTH1R agonist. Its cAMP signaling t₁/₂ of ~1 hour is half that of PTH(1-34) (~2 hours), and its receptor binding is ~3.75-fold more sensitive to GTPγS-mediated G protein uncoupling (75% vs 20% maximal inhibition), reflecting preferential binding to the G protein-coupled (RG) rather than uncoupled (R⁰) PTH1R conformation [5]. Moreover, PTHrP(1-36) signaling is restricted to the cell surface, whereas PTH(1-34) sustains cAMP from internalized endosomal compartments [6]. Any study requiring a clean short-duration cAMP stimulus with minimal endosomal signaling should use PTHrP(1-36).

Pancreatic Beta-Cell Proliferation and Diabetes Research

PTHrP(1-36) is the only PTH1R ligand with published quantitative evidence of human beta-cell proliferative (~3-fold increase) and insulinotropic (enhanced GSIS) activity in isolated human islets, mediated through cyclin E/cdk2 upregulation [7]. At 100 nM, PTHrP(1-36) increases both human beta-cell proliferation (24 h treatment) and insulin secretion (30 min treatment) [7][8]. Comparable data for PTH(1-34) or abaloparatide in human islets are absent from the peer-reviewed literature, making PTHrP(1-36) the indicated peptide for any project investigating PTH1R-mediated beta-cell growth or function.

Application
Selection Property
Validation Focus
HHM in vivo modeling
Full equipotency to PTH(1-34); anticalciuric activity
Calcemic and renal calcium handling endpoint review
Bone anabolic agent research
Uncoupling of formation from resorption; lower CTX response
Bone turnover marker and BMD endpoint review
PTH1R signaling kinetics
Transient ~1 h cAMP signaling; cell-surface restricted action
cAMP duration and receptor trafficking endpoint review
Beta-cell biology & diabetes research
Reported human beta-cell proliferation and GSIS enhancement
Cell-model endpoint review; comparator data absent

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

49 linked technical documents
Explore Hub


Quote Request

Request a Quote for Human PTHrP-(1-36)

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.